Cas no 1806941-48-9 (Methyl 5-(difluoromethyl)-4-hydroxy-2-methylpyridine-3-carboxylate)

• Product Name: Methyl 5-(difluoromethyl)-4-hydroxy-2-methylpyridine-3-carboxylate
• CAS No: 1806941-48-9
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 4805076
• Update Time: 2025-07-21

Methyl 5-(difluoromethyl)-4-hydroxy-2-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-4-hydroxy-2-methylpyridine-3-carboxylate

• Inchi： 1S/C9H9F2NO3/c1-4-6(9(14)15-2)7(13)5(3-12-4)8(10)11/h3,8H,1-2H3,(H,12,13)
• InChI Key： ZRQUQQHRFGWNAI-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C)=C(C(=O)OC)C1=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 372
• XLogP3: 1.2
• Topological Polar Surface Area: 55.4

Additional information on Methyl 5-(difluoromethyl)-4-hydroxy-2-methylpyridine-3-carboxylate

Research Update on Methyl 5-(difluoromethyl)-4-hydroxy-2-methylpyridine-3-carboxylate (CAS: 1806941-48-9)

Methyl 5-(difluoromethyl)-4-hydroxy-2-methylpyridine-3-carboxylate (CAS: 1806941-48-9) is a pyridine derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its difluoromethyl and hydroxyl functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, structural modifications, and biological activities, making it a subject of significant scientific interest.

The synthesis of Methyl 5-(difluoromethyl)-4-hydroxy-2-methylpyridine-3-carboxylate has been optimized to achieve higher yields and purity, as reported in recent literature. Researchers have employed advanced techniques such as multi-step organic synthesis and catalytic fluorination to introduce the difluoromethyl group, which is known to enhance the metabolic stability and bioavailability of pharmaceutical compounds. The compound's crystal structure and spectroscopic properties have also been elucidated, providing valuable insights into its reactivity and potential interactions with biological targets.

In the context of drug discovery, Methyl 5-(difluoromethyl)-4-hydroxy-2-methylpyridine-3-carboxylate has been investigated as a key intermediate in the development of novel kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. Preliminary studies suggest that derivatives of this compound exhibit selective inhibition against specific kinase targets, highlighting its potential as a scaffold for designing new therapeutic agents.

Beyond its pharmaceutical applications, this compound has also been explored in agrochemical research. The difluoromethyl group is known to impart unique properties to molecules, such as increased lipophilicity and resistance to enzymatic degradation. These characteristics make Methyl 5-(difluoromethyl)-4-hydroxy-2-methylpyridine-3-carboxylate a candidate for developing new pesticides and herbicides with improved efficacy and environmental safety profiles.

Recent advancements in computational chemistry have further supported the study of this compound. Molecular docking and dynamics simulations have been employed to predict its binding modes and interactions with target proteins, facilitating the rational design of derivatives with enhanced biological activity. These in silico approaches, combined with experimental validation, are expected to accelerate the discovery of new applications for this versatile molecule.

In conclusion, Methyl 5-(difluoromethyl)-4-hydroxy-2-methylpyridine-3-carboxylate (CAS: 1806941-48-9) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Ongoing studies are likely to uncover additional insights into its mechanisms of action and potential therapeutic or agrochemical uses. Researchers are encouraged to explore further modifications and collaborations to fully realize the potential of this intriguing molecule.